Cas no 2171147-65-0 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid
- 2171147-65-0
- EN300-1574307
- 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid
-
- Inchi: 1S/C25H30N2O5/c1-4-17(13-23(28)27(16(2)3)14-24(29)30)26-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,4,13-15H2,1-3H3,(H,26,31)(H,29,30)/t17-/m1/s1
- InChI Key: RDCKUJSDDOYBNQ-QGZVFWFLSA-N
- SMILES: O(C(N[C@H](CC)CC(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574307-0.05g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-0.1g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-0.25g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-0.5g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-1.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-2.5g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-5.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-10.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1574307-50mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574307-100mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)pentanamido]acetic acid |
2171147-65-0 | 100mg |
$2963.0 | 2023-09-24 |
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid
Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic Acid (CAS No. 2171147-65-0)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid, identified by its CAS number 2171147-65-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, combines elements of fluorinated aromatic systems with amino acid derivatives, making it a promising candidate for various biochemical applications. The presence of a fluoren-9-yl moiety and a propan-2-yl side chain in its structure imparts unique physicochemical properties that are highly relevant to drug design and development.
The compound's structure is built around a central amide linkage, which is a key feature in many biologically active molecules. The (9H-fluoren-9-yl)methoxycarbonyl group attached to the amine functionality introduces both rigidity and electronic properties that can influence the molecule's interactions with biological targets. This feature is particularly intriguing in the context of rational drug design, where structural motifs derived from natural products or designed analogs are often explored to enhance binding affinity and selectivity.
In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The fluoren scaffold, in particular, has been extensively studied for its utility in developing small-molecule probes and drugs. The incorporation of a fluoren-9-yl group into 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid not only provides a platform for further derivatization but also offers a means to modulate the compound's pharmacokinetic properties.
The 3R configuration at the chiral center introduces stereospecificity, which is a critical factor in drug development. Chiral molecules often exhibit different biological activities depending on their stereochemistry, making the precise control of such centers essential for therapeutic applications. The presence of this configuration suggests that 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid may exhibit distinct pharmacological profiles compared to its enantiomers.
Moreover, the propan-2-yl side chain contributes to the compound's overall hydrophobicity, which can influence its solubility and permeability across biological membranes. These properties are particularly relevant in drug delivery systems, where optimizing solubility and membrane permeability is crucial for achieving effective therapeutic concentrations. The combination of these structural features makes 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid a versatile molecule with potential applications in multiple therapeutic areas.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-y l)pentanamidoacetic acid and various biological targets. For instance, studies have suggested that the fluoren moiety may interact with specific amino acid residues in protein binding pockets, thereby modulating enzyme activity or receptor signaling.
The amide functionality in the compound's structure is another key feature that warrants further investigation. Amides are common motifs in bioactive molecules due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The presence of an amide bond adjacent to the chiral center and the fluoren group provides multiple interaction points with potential biological targets, making this compound a valuable scaffold for drug discovery efforts.
In addition to its structural complexity, 2-(3R)-3-{(( 9H-fluoren - 9 - y l ) meth oxy carb on y l } ami no ) - N - ( pro pan - 2 - y l ) pent ana mi do acetic aci d ( CAS No . 2171147 - 65 - 0 ) has shown promise in preclinical studies as a modulator of various cellular pathways. Research has indicated that this compound may interact with enzymes involved in metabolic processes or signal transduction pathways, potentially leading to therapeutic benefits in conditions such as inflammation or neurodegeneration. These findings underscore the importance of exploring novel chemical entities like this one for addressing unmet medical needs.
The synthesis of complex molecules like 2-(3R)-3-{(( 9 H - flu o ren - 9 - y l ) me tho x y ca r b o n y l } ami no ) - N - ( pro pan - 2 - y l ) pen t an ami do acetic aci d ( C A S N o . 2171147 - 65 - 0 ) represents a significant challenge due to their intricate structural requirements. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as chiral resolution and asymmetric synthesis have been particularly valuable in introducing stereospecificity into complex structures, ensuring that the desired enantiomer is obtained with high purity.
The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to significant improvements in pharmacological properties, including increased metabolic stability and enhanced binding affinity. The fluoren scaffold exemplifies this trend, as it has been successfully incorporated into numerous drug candidates that are currently under investigation or even approved for clinical use. The presence of this motif in 2-(3R)-3-{(( 9 H - flu o ren - 9 - y l ) me tho x y ca r b o n y l } ami no ) - N - ( pro pan - 2 - y l ) pen t an ami do acetic aci d ( C A S N o . 2171147 - 65 - 0 ) suggests that it may inherit some of these advantageous properties.
In conclusion,2-(3R)-3-{(( 9 H-fluore n - 9-y l)meth oxy carb on y l }ami no)-N-(pro pan -2-y l)penta nami do acetic aci d (CAS No .2171147 −65−0) represents a promising chemical entity with potential applications across multiple therapeutic areas . Its intricate structure , featuring a combination of fluoro aromatic systems and amino acid derivatives , makes it an attractive scaffold for further derivatization and optimization . Ongoing research aimed at elucidating its pharmacological profile and exploring novel synthetic strategies will continue to enhance our understanding of this compound's potential . As advancements in chemical biology and drug discovery continue to evolve , compounds like this one are poised to play a significant role in addressing complex medical challenges .
2171147-65-0 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)pentanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)